Cas no 1804844-57-2 (2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde)

2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive aldehyde group, a bromo substituent, and a difluoromethyl group, enabling selective functionalization for complex molecule construction. The aminomethyl moiety further enhances its reactivity, facilitating derivatization into amines, amides, or heterocycles. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and stability. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial applications. Its multifunctional design makes it a key building block for targeted modifications in drug discovery and material science.

2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde structure

1804844-57-2 structure

Product Name:2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde

CAS No:1804844-57-2

MF:C₈H₇BrF₂N₂O

MW:265.054787874222

CID:4863009

Update Time:2025-06-13

2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde
- Inchi： 1S/C8H7BrF2N2O/c9-7-4(8(10)11)2-13-6(1-12)5(7)3-14/h2-3,8H,1,12H2
- InChI Key： OQBDPNADGLIEFO-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=CN=C(CN)C=1C=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
XLogP3: 0.5
Topological Polar Surface Area: 56

2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029057864-1g	2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde	1804844-57-2	97%	1g	$1,564.50	2022-04-01

2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde

Recent Advances in the Study of 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS: 1804844-57-2)

2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS: 1804844-57-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which allow for versatile modifications and interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors. The researchers utilized 1804844-57-2 as a building block to develop a series of pyridine-based inhibitors targeting aberrant kinase activity in non-small cell lung cancer (NSCLC). The study reported significant inhibitory effects on tumor growth in vitro and in vivo, with IC50 values in the nanomolar range.

Another notable application of 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde was explored in a 2024 ACS Infectious Diseases publication. The compound served as a precursor for the development of broad-spectrum antiviral agents. The research team modified the aldehyde and aminomethyl groups to enhance binding affinity to viral proteases, resulting in compounds with high efficacy against SARS-CoV-2 and influenza A virus.

Recent advancements in synthetic methodologies have also improved the accessibility of 1804844-57-2. A 2023 Organic Process Research & Development article detailed a scalable, one-pot synthesis route with a 78% yield, significantly reducing production costs. This breakthrough is expected to facilitate further research and development efforts involving this compound.

Ongoing clinical trials (as of Q2 2024) are investigating derivatives of 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde as potential treatments for resistant bacterial infections. Preliminary data suggest promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

The compound's mechanism of action appears to involve multiple pathways, including interference with essential microbial enzymes and modulation of host immune responses. This polypharmacological profile makes it particularly valuable in addressing drug resistance challenges in both antimicrobial and anticancer therapy.

Future research directions include exploring the compound's potential in neurodegenerative diseases, with early-stage studies showing neuroprotective effects in Parkinson's disease models. Additionally, computational modeling studies are underway to predict novel derivatives with enhanced pharmacokinetic properties.